![molecular formula C13H22N2OS B4198497 N-cyclohexyl-2-(cyclopentylamino)-2-thioxoacetamide](/img/structure/B4198497.png)
N-cyclohexyl-2-(cyclopentylamino)-2-thioxoacetamide
Overview
Description
N-cyclohexyl-2-(cyclopentylamino)-2-thioxoacetamide, also known as CCT018159, is a small molecule inhibitor that has been identified as a potential drug candidate for the treatment of various types of cancer. This compound has been found to inhibit the activity of a protein called MELK (Maternal Embryonic Leucine Zipper Kinase), which is overexpressed in many types of cancer and is associated with poor prognosis.
Mechanism of Action
N-cyclohexyl-2-(cyclopentylamino)-2-thioxoacetamide works by inhibiting the activity of MELK, which is a serine/threonine kinase that is involved in various cellular processes, including cell cycle regulation, apoptosis, and DNA damage response. Inhibition of MELK by this compound leads to cell cycle arrest and apoptosis in cancer cells, which ultimately results in the inhibition of tumor growth.
Biochemical and Physiological Effects:
This compound has been shown to have a selective inhibitory effect on MELK, with minimal effects on other kinases. In addition, this compound has been found to induce cell cycle arrest and apoptosis in cancer cells, without affecting normal cells. This compound has also been shown to inhibit the migration and invasion of cancer cells, which are important processes in tumor metastasis.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-cyclohexyl-2-(cyclopentylamino)-2-thioxoacetamide in lab experiments is its specificity for MELK, which allows for the study of this protein in isolation. In addition, this compound has been shown to be effective in inhibiting the growth of various types of cancer cells, making it a useful tool compound for studying the biology of cancer. However, one limitation of using this compound is its relatively low solubility in aqueous solutions, which can make it difficult to use in certain experimental settings.
Future Directions
There are several potential future directions for the study of N-cyclohexyl-2-(cyclopentylamino)-2-thioxoacetamide and its use as a therapeutic agent. One area of interest is the development of more potent and selective MELK inhibitors, which could have even greater efficacy in treating cancer. Another direction is the identification of biomarkers that could be used to predict which patients are most likely to benefit from treatment with this compound. Additionally, the combination of this compound with other cancer therapies is an area of active research, as this compound has been shown to have synergistic effects with other drugs in preclinical models.
Scientific Research Applications
N-cyclohexyl-2-(cyclopentylamino)-2-thioxoacetamide has been extensively studied in preclinical models of cancer, and has shown promising results in inhibiting the growth and proliferation of cancer cells. In addition to its potential as a therapeutic agent, this compound has also been used as a tool compound to study the function of MELK and its role in cancer biology.
properties
IUPAC Name |
N-cyclohexyl-2-(cyclopentylamino)-2-sulfanylideneacetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H22N2OS/c16-12(14-10-6-2-1-3-7-10)13(17)15-11-8-4-5-9-11/h10-11H,1-9H2,(H,14,16)(H,15,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SQJHZXODISZLND-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC(=O)C(=S)NC2CCCC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H22N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.39 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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